Cas no 153506-14-0 (5'-Chloro-2'-hydroxy-P-acetotoluidide)

• Product Name: 5'-Chloro-2'-hydroxy-P-acetotoluidide
• CAS No: 153506-14-0
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD00020141
• CID: 65326
• PubChem ID: 3647459
• Update Time: 2025-05-24

5'-Chloro-2'-hydroxy-P-acetotoluidide Chemical and Physical Properties

Names and Identifiers

• 2-Acetamido-4-chloro-5-methylphenol
• N-(5-chloro-2-hydroxy-4-methylphenyl)acetamide
• 4-Chlor-6-acetamino-3-methyl-phenol
• EN300-6494731
• Acetamide,N-(5-chloro-2-hydroxy-4-methylphenyl)-
• MFCD00020141
• 153506-14-0
• AKOS006272885
• DTXSID50394628
• SCHEMBL9313018
• NOTGPOHVOYWBLO-UHFFFAOYSA-N
• 5'-CHLORO-2'-HYDROXY-P-ACETOTOLUIDIDE
• CS-0256527
• FT-0693645
• G46691
• DB-063988
• 653-327-1
• 5'-Chloro-2'-hydroxy-P-acetotoluidide

• MDL： MFCD00020141
• Inchi： 1S/C9H10ClNO2/c1-5-3-9(13)8(4-7(5)10)11-6(2)12/h3-4,13H,1-2H3,(H,11,12)
• InChI Key： NOTGPOHVOYWBLO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C)O)NC(C)=O

Computed Properties

• Exact Mass: 199.04000
• Monoisotopic Mass: 199.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.338
• Boiling Point: 367.9°C at 760 mmHg
• Flash Point: 176.3°C
• Refractive Index: 1.615
• PSA: 49.33000
• LogP: 2.38540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on 5'-Chloro-2'-hydroxy-P-acetotoluidide

Recent Advances in the Study of 5'-Chloro-2'-hydroxy-P-acetotoluidide (CAS: 153506-14-0) in Chemical Biology and Pharmaceutical Research

The compound 5'-Chloro-2'-hydroxy-P-acetotoluidide (CAS: 153506-14-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique chloro and hydroxy substituents on an acetotoluidide backbone, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential as a drug candidate. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 5'-Chloro-2'-hydroxy-P-acetotoluidide, with particular emphasis on improving its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS), have been employed to characterize the compound and ensure its structural integrity. These efforts have been critical in facilitating subsequent biological evaluations, as impurities or structural deviations could significantly impact the compound's efficacy and safety profiles.

In vitro and in vivo studies have explored the biological activities of 5'-Chloro-2'-hydroxy-P-acetotoluidide, revealing promising anti-inflammatory and analgesic properties. Mechanistic investigations suggest that the compound may modulate key signaling pathways involved in inflammation, such as the NF-κB and MAPK pathways. Additionally, its interaction with specific enzyme targets, including cyclooxygenase (COX) isoforms, has been investigated, providing insights into its potential as a novel non-steroidal anti-inflammatory drug (NSAID) candidate. These findings are particularly relevant given the ongoing need for safer and more effective anti-inflammatory agents.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) profiles of 5'-Chloro-2'-hydroxy-P-acetotoluidide. Preliminary data indicate favorable oral bioavailability and a relatively long half-life, which could support its development as an oral therapeutic agent. However, further studies are needed to assess potential drug-drug interactions and metabolic stability in human models. These pharmacokinetic properties are crucial for determining the compound's suitability for clinical development.

In addition to its anti-inflammatory potential, recent research has explored the anticancer properties of 5'-Chloro-2'-hydroxy-P-acetotoluidide. Screening assays have demonstrated its cytotoxic effects on various cancer cell lines, with particular efficacy observed in breast and colon cancer models. The compound's ability to induce apoptosis and inhibit cell proliferation has been linked to its modulation of reactive oxygen species (ROS) levels and mitochondrial function. These findings open new avenues for the development of targeted cancer therapies, although extensive preclinical validation is still required.

Despite these promising results, challenges remain in the development of 5'-Chloro-2'-hydroxy-P-acetotoluidide as a therapeutic agent. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 5'-Chloro-2'-hydroxy-P-acetotoluidide (CAS: 153506-14-0) represents a compelling candidate for further investigation in both anti-inflammatory and anticancer drug development. Its multifaceted biological activities, combined with favorable pharmacokinetic properties, underscore its potential as a valuable addition to the pharmaceutical pipeline. Future research should focus on elucidating its precise mechanisms of action, optimizing its chemical structure for enhanced efficacy and safety, and conducting rigorous preclinical assessments to validate its therapeutic potential.